Perphenazine-d4
Overview
Description
Perphenazine-d4 is the deuterium labeled Perphenazine . Perphenazine is a typical antipsychotic drug. Chemically, it is classified as a piperazinyl phenothiazine . It has been in clinical use for decades . It is available as oral tablets containing 2 mg, 4 mg, 8 mg, and 16 mg of perphenazine .
Molecular Structure Analysis
The molecular formula of Perphenazine-d4 is C21H22D4ClN3OS . Its average mass is 407.993 Da and its monoisotopic mass is 407.173615 Da .
Scientific Research Applications
Dermatitis Treatment
Perphenazine-d4 has been found to attenuate pro-inflammatory responses in mouse models of Th2-Type Allergic Dermatitis . The study showed that the expression levels of dopamine receptor D2 is higher in skin biopsies of dermatitis patients and an oxazolone-induced animal model of dermatitis . Perphenazine, an FDA-approved dopamine receptor antagonist, was used to determine the therapeutic effect . The study concluded that perphenazine alleviates animal models of dermatitis .
Quantification of Perphenazine
Perphenazine-d4 is intended for use as an internal standard for the quantification of perphenazine by GC- or LC-MS . This allows for accurate measurement of perphenazine levels in various research contexts .
Psychiatric Conditions
High potency phenothiazines such as perphenazine are used to treat various psychiatric conditions such as the positive symptoms of schizophrenia, the symptoms of psychosis, and mania that can occur with bipolar disorder .
Pain Research
Perphenazine has been found to enhance morphine-induced analgesia in the tail-flick and hot plate tests in rats . This suggests potential applications in pain research .
Behavioral Neuroscience
Perphenazine has been used in studies related to behavioral neuroscience, particularly in relation to its effects on dopamine receptors .
Drug Repurposing
Given its various effects, perphenazine is being studied for potential repurposing in the treatment of conditions beyond its original indications .
Safety And Hazards
Perphenazine, the parent compound of Perphenazine-d4, has several safety considerations. It can cause movement disorders such as restlessness, shaking, and tremors . It is not approved for use in older adults with dementia-related psychosis . Users are advised to avoid inhalation and contact with skin, eyes, and clothing as the material may be an irritant .
properties
IUPAC Name |
2-[4-[3-(2-chloro-1,3,7,9-tetradeuteriophenothiazin-10-yl)propyl]piperazin-1-yl]ethanol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H26ClN3OS/c22-17-6-7-21-19(16-17)25(18-4-1-2-5-20(18)27-21)9-3-8-23-10-12-24(13-11-23)14-15-26/h1-2,4-7,16,26H,3,8-15H2/i2D,4D,6D,16D |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RGCVKNLCSQQDEP-WNJORUDBSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1CCCN2C3=CC=CC=C3SC4=C2C=C(C=C4)Cl)CCO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
[2H]C1=CC(=C2C(=C1)SC3=C(N2CCCN4CCN(CC4)CCO)C(=C(C(=C3)[2H])Cl)[2H])[2H] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H26ClN3OS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
408.0 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Perphenazine-d4 | |
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